4-(2,4-Dimethyl-phenylamino)-butan-1-ol
Description
4-(2,4-Dimethyl-phenylamino)-butan-1-ol, also known as 4-dimethylaminobutyric acid (4-DMAPA), is an organic compound belonging to the class of aminobutyrates. It is a colorless liquid with a melting point of -50 °C and a boiling point of 97 °C. 4-DMAPA is used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as an additive for various industrial applications. It is also a versatile building block for the synthesis of other organic compounds.
Scientific Research Applications
Organic Synthesis and Material Science
This compound serves as a precursor in the synthesis of complex organic molecules. Its structure allows for various chemical reactions, such as Suzuki coupling, which is pivotal in creating new materials with specific electronic properties . These materials are essential for developing advanced technologies like organic light-emitting diodes (OLEDs) and other electronic devices.
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound could be explored for their pharmacological properties. The phenylamino group, in particular, is a common feature in drug molecules, suggesting potential applications in drug design and discovery .
Agriculture
Compounds similar to “4-(2,4-Dimethyl-phenylamino)-butan-1-ol” have been used in the development of agricultural chemicals. They can act as intermediates in the synthesis of herbicides or insecticides, contributing to pest control and crop protection strategies .
Environmental Science
In environmental science, this compound’s derivatives could be used to develop sensors for detecting pollutants or as intermediates in synthesizing compounds that help in environmental remediation .
Biochemistry
The compound’s ability to participate in biochemical reactions makes it a candidate for studying enzyme-catalyzed processes. It could also be used to synthesize biomolecules or probes for biochemical research .
Pharmacology
The structural features of “4-(2,4-Dimethyl-phenylamino)-butan-1-ol” make it a potential candidate for the development of novel therapeutic agents. Its derivatives could be tested for various biological activities, including anti-inflammatory, antimicrobial, or anticancer properties .
Materials Chemistry
Its derivatives can be used in the synthesis of novel polymers or as a monomer for creating new polymeric materials with unique properties, such as increased strength or chemical resistance .
Photophysics
The compound’s derivatives may exhibit interesting photophysical properties, making them suitable for study in the field of photophysics. They could be used to develop new photoluminescent materials or as part of solar energy harvesting systems .
properties
IUPAC Name |
4-(2,4-dimethylanilino)butan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-10-5-6-12(11(2)9-10)13-7-3-4-8-14/h5-6,9,13-14H,3-4,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQODVGIOOBVIOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NCCCCO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Dimethyl-phenylamino)-butan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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